4-tert-butyl-N-{2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-[4-(dimethylamino)phenyl]ethyl}benzamide

• IUPAC Name: 4-tert-butyl-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(dimethylamino)phenyl]ethyl]benzamide
• InChI: InChI=1S/C30H37N3O/c1-30(2,3)26-14-10-24(11-15-26)29(34)31-20-28(23-12-16-27(17-13-23)32(4)5)33-19-18-22-8-6-7-9-25(22)21-33/h6-17,28H,18-21H2,1-5H3,(H,31,34)
• InChI Key: ANCHELUGTGNZIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCC4=CC=CC=C4C3
• Molecular Formula: C30H37N3O
• Molecular Weight: 455.6 g/mol

Description

4-tert-butyl-N-{2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-[4-(dimethylamino)phenyl]ethyl}benzamide is a useful research compound. Its molecular formula is C30H37N3O and its molecular weight is 455.646. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Synthesis

• Unexpected By-products in Synthesis : A study on similar compounds revealed that unexpected by-products can occur in the synthesis process, emphasizing the complexity of reactions involving similar molecular structures (Zheng et al., 2008).

• Intramolecular Hydroamidation : Research on ortho-vinyl benzamides, closely related to the compound , demonstrates the efficiency of potassium tert-butoxide and N,N-dimethylformamide in promoting intramolecular hydroamidation. This method is scalable and tolerates various functional groups, indicating its potential application in the synthesis of complex molecules like 4-tert-butyl-N-{2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-[4-(dimethylamino)phenyl]ethyl}benzamide (Chen et al., 2017).

Medicinal Chemistry Applications

• DNA-Intercalating Antitumor Agents : A study explored phenyl-substituted derivatives of DNA-intercalating agents, related to the chemical structure of interest. This research is significant for understanding the potential antitumor applications of similar compounds (Atwell et al., 1989).

• 4-Aminoquinoline Antimalarial Candidates : Investigations into 4-aminoquinoline drug candidates, which share structural similarities, offer insights into the design and development of new antimalarial drugs. Such research is pivotal in understanding how structurally similar compounds could be used in medicinal applications (O’Neill et al., 2009).

Chemical Properties and Reactions

• Regioselectivity in Reactions : A study on 4-oxoquinoline derivatives, structurally related to the target compound, investigated the regioselectivity of their ethylation reactions. Understanding such reactions is crucial for predicting and controlling the behavior of complex molecules during synthesis (Batalha et al., 2019).

• Intramolecular Charge-Transfer Dynamics : Research on 1-tert-butyl-6-cyano-1,2,3,4-tetrahydroquinoline, which shares some structural elements with the target compound, examined intramolecular charge-transfer dynamics. Such studies are significant in understanding the photophysical properties of similar compounds (Park et al., 2014).